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Compound of Interest

Compound Name: 6-Chloroflavone

Cat. No.: B190342 Get Quote

For researchers, scientists, and drug development professionals, the integrity of your work and

your personal safety are paramount. This guide provides essential, immediate safety and

logistical information for handling 6-Chloroflavone, a compound recognized for its potential in

pharmaceutical development and biological research.[1] As a chlorinated flavone, this

compound requires specific handling protocols to mitigate risks associated with its irritant

properties. This document moves beyond a simple checklist, offering a procedural framework

grounded in established safety principles to ensure both the well-being of laboratory personnel

and the fidelity of your research.

Immediate Hazard Assessment of 6-Chloroflavone
Before handling 6-Chloroflavone, a thorough understanding of its hazard profile is critical.

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 6-Chloroflavone is classified as a substance that:

Causes skin irritation (H315)[2][3][4]

Causes serious eye irritation (H319)[2][3][4]

May cause respiratory irritation (H335)[2][3][4]

These classifications underscore the necessity of a multi-layered approach to personal

protection, focusing on preventing contact with skin and eyes, and minimizing the inhalation of

the compound, which is typically a powder.[5]
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Engineering and Administrative Controls: Your First
Line of Defense
Personal protective equipment (PPE) is the final barrier between you and a potential hazard.

Before relying solely on PPE, robust engineering and administrative controls must be in place.

Engineering Controls
The primary engineering control for handling powdered 6-Chloroflavone is a properly

functioning chemical fume hood.[5][6][7] This is non-negotiable for any procedure that may

generate dust, such as weighing or transferring the compound. All handling of open containers

of 6-Chloroflavone should occur within the fume hood to capture any airborne particles at the

source.

Administrative Controls
A crucial administrative control is the establishment of a designated area for handling 6-
Chloroflavone.[5] This area should be clearly marked, and access should be limited to trained

personnel. Additionally, it is imperative to:

Never work alone when handling hazardous chemicals.[8]

Wash hands thoroughly with soap and water after handling the compound and before leaving

the laboratory.[7]

Avoid eating, drinking, or applying cosmetics in the laboratory.[9]

Personal Protective Equipment (PPE) Protocol for 6-
Chloroflavone
The following table outlines the minimum PPE requirements for handling 6-Chloroflavone. The

selection of specific PPE should always be guided by a risk assessment of the particular

procedure being performed.
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Protection Type Required PPE
Rationale and Key

Considerations

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Given that 6-Chloroflavone is a

serious eye irritant, standard

safety glasses are insufficient.

[5][6] Chemical splash goggles

that form a seal around the

eyes are mandatory. A face

shield should be worn over the

goggles, especially when there

is a risk of splashes or

significant dust generation.

Skin and Body Protection
Chemical-Resistant Gloves

and Laboratory Coat

A standard laboratory coat is

the minimum requirement. For

procedures with a higher risk

of contamination, a chemical-

resistant apron or coveralls

may be necessary.

Hand Protection Nitrile or Neoprene Gloves

Standard disposable nitrile

gloves provide adequate

splash protection for short-term

handling.[10] However, for

prolonged contact or when

handling solutions of 6-

Chloroflavone, more robust

gloves are recommended.

Aromatic and halogenated

hydrocarbons can attack many

glove materials; therefore, it is

crucial to consult glove

manufacturer compatibility

charts.[11] Double-gloving can

provide an additional layer of

protection.
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Respiratory Protection
NIOSH-approved Respirator (if

necessary)

All work with powdered 6-

Chloroflavone should be

performed in a chemical fume

hood to minimize inhalation

risk.[5][6] If a fume hood is not

available or if there is a

potential for significant

aerosolization, a NIOSH-

approved respirator with a

particulate filter is required.[8]

The specific type of respirator

should be determined by a

formal risk assessment.

Step-by-Step Guide to Handling and Disposal
This section provides a procedural workflow for the safe handling and disposal of 6-
Chloroflavone.

Preparation and Handling Workflow
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Preparation

Handling

Post-Handling

1. Designate Work Area
in Fume Hood

2. Gather All Materials
(incl. Spill Kit)

3. Don Appropriate PPE

4. Weigh 6-Chloroflavone
in Fume Hood

5. Transfer to Reaction Vessel

6. Decontaminate Work Area

7. Doff PPE Correctly

8. Wash Hands Thoroughly

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b190342?utm_src=pdf-custom-synthesis
https://www.jk-sci.com/products/j5324686
https://www.scribd.com/document/429666104/Irritants
https://pubchem.ncbi.nlm.nih.gov/compound/6-Chloroflavone
https://pubchem.ncbi.nlm.nih.gov/compound/248021
https://ehs.umich.edu/wp-content/uploads/2015/12/Irritants.docx
https://umdearborn.edu/sites/default/files/unmanaged/pdf/ehs/irritants.pdf
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-irritants
https://www.sigmaaldrich.com/HK/en/sds/aldrich/185787?userType=undefined
https://www.law.cornell.edu/cfr/text/40/appendix-III_to_part_268
https://www.law.cornell.edu/cfr/text/40/appendix-III_to_part_268
https://www.law.cornell.edu/cfr/text/40/appendix-III_to_part_268
https://ehrs.upenn.edu/sites/default/files/2019-03/glove%20compatibility%20poster_0.pdf
https://fac.uncg.edu/wp-content/uploads/2023/09/Glove-compatibility-chart.pdf
https://www.benchchem.com/product/b190342#personal-protective-equipment-for-handling-6-chloroflavone
https://www.benchchem.com/product/b190342#personal-protective-equipment-for-handling-6-chloroflavone
https://www.benchchem.com/product/b190342#personal-protective-equipment-for-handling-6-chloroflavone
https://www.benchchem.com/product/b190342#personal-protective-equipment-for-handling-6-chloroflavone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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